TiO2-pattern-modulated actuation of an agarose@CNT/agarose bilayer induced by light and humidity†
Journal of Materials Chemistry A Pub Date: 2018-04-11 DOI: 10.1039/C8TA01967C
Abstract
A smart bilayer of AG@CNT/AG composed of carbon nanotubes (CNTs) and agarose (AG) is developed. TiO2 patterns which partly reflect light are introduced at the bilayer surface, giving rise to a spatially selective photothermal effect that can be used to induce shape-programmed motility upon light irradiation. The TiO2 patterns also result in the bilayer with a differential flexural modulus and can thus modulate its motility induced by humidity.
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